Cas no 1936688-71-9 (3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride)

• Product Name: 3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride
• CAS No: 1936688-71-9
• CID: 4630634
• PubChem ID: 131196495
• Update Time: 2025-06-08

3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride

Additional information on 3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride

Professional Introduction to 3-(trifluoromethyl)cyclobutane-1-sulfonyl Chloride (CAS No. 1936688-71-9)

3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1936688-71-9, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a trifluoromethyl group and a sulfonyl chloride functionality, make it a valuable tool for medicinal chemists and researchers exploring novel therapeutic agents.

The cyclobutane ring in this compound contributes to its stability and rigidity, which are desirable properties in drug design. The sulfonyl chloride moiety is known for its reactivity, enabling further functionalization through nucleophilic substitution reactions. This reactivity has been leveraged in the development of new drugs targeting various diseases, including cancer and infectious disorders.

Recent studies have highlighted the potential of 3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride in the synthesis of inhibitors for enzymes that play crucial roles in metabolic pathways. For instance, researchers have utilized this compound to develop potent inhibitors of kinases, which are overexpressed in many cancerous tissues. The trifluoromethyl group enhances the metabolic stability and binding affinity of these inhibitors, making them more effective in vivo.

In addition to its applications in oncology, 3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride has been explored in the development of antibiotics. The sulfonyl chloride group facilitates the introduction of diverse pharmacophores, allowing for the creation of novel antimicrobial agents. These agents are particularly valuable in addressing the growing problem of antibiotic resistance, where traditional antibiotics are becoming less effective.

The compound's versatility also extends to its use as a building block in materials science. Researchers have investigated its incorporation into polymers and coatings to enhance their thermal stability and chemical resistance. The trifluoromethyl group imparts hydrophobicity and low surface energy, making it suitable for applications requiring such properties.

The synthesis of 3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic fluorination and sulfonylation reactions, have been employed to achieve high yields and purity. These synthetic approaches are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Efforts to optimize the synthesis of this compound have led to significant advancements in green chemistry principles. Researchers have developed processes that minimize waste and reduce energy consumption, aligning with global initiatives to promote sustainable chemical practices. These innovations not only improve the efficiency of producing 3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride but also contribute to environmental conservation.

The biological activity of derivatives derived from 3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride has been extensively studied in preclinical models. These studies have revealed promising results regarding its potential as a therapeutic agent. The compound's ability to modulate biological pathways suggests that it could be used in combination therapies to enhance treatment outcomes.

As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential. The development of novel synthetic routes and characterization techniques will further expand its utility across multiple domains.

In conclusion, 3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride (CAS No. 1936688-71-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a valuable asset for researchers seeking innovative solutions to complex challenges. As advancements continue to emerge, this compound is poised to play an increasingly important role in scientific discovery and technological innovation.